Cas no 2248275-71-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate
• CAS No: 2248275-71-8
• MF: C₁₂H₈N₄O₄
• MW: 272.21632194519
• CID: 5973584
• PubChem ID: 165860221
• Update Time: 2025-07-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513441
• 2248275-71-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate

• Inchi： 1S/C12H8N4O4/c17-10(5-15-6-13-14-7-15)20-16-11(18)8-3-1-2-4-9(8)12(16)19/h1-4,6-7H,5H2
• InChI Key： HAPTZPRRANHIRF-UHFFFAOYSA-N
• SMILES： O(C(CN1C=NN=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 272.05455475g/mol
• Monoisotopic Mass: 272.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate (CAS No. 2248275-71-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate, identified by its CAS number 2248275-71-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The molecular framework incorporates an isoindole core, which is a privileged scaffold in drug discovery, alongside a triazole moiety known for its bioactivity and metabolic stability.

Recent studies have highlighted the importance of 1,3-dioxo compounds in medicinal chemistry, particularly for their role as key intermediates in the synthesis of bioactive molecules. The presence of a dioxo group in this compound enhances its reactivity and functionalization potential, making it a valuable building block for designing novel therapeutic agents. The combination of an isoindole and a triazole moiety in the same molecule suggests a multifaceted pharmacological profile, which could be exploited for developing drugs targeting multiple disease pathways.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, isoindole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The addition of a triazole group further modulates the pharmacokinetic and pharmacodynamic properties of the molecule. This dual functionality has been demonstrated to improve drug efficacy while reducing side effects, a critical consideration in modern drug development.

In the context of current research trends, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate (CAS No. 2248275-71-8) aligns with the growing interest in heterocyclic compounds as lead candidates for drug discovery. The isoindole-triazole hybrid structure offers a rich chemical space for exploration, enabling medicinal chemists to design molecules with tailored biological activities. This compound serves as a testament to the power of combinatorial chemistry and rational drug design in generating novel therapeutic entities.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science and agrochemicals due to its unique electronic properties and stability under various conditions. The dioxo group contributes to electron-withdrawing effects, which can be leveraged in designing molecules with specific spectroscopic characteristics. This makes it an attractive candidate for applications requiring precise control over molecular interactions.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4H-1,2,4-triazol-4-yl)acetate (CAS No. 2248275-71-8) presents an intriguing challenge. The synthesis involves multiple steps that require careful optimization to achieve high yields and purity. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework efficiently. These methodologies not only enhance the scalability of production but also open avenues for further structural modifications.

The biological evaluation of this compound has revealed promising results in preclinical studies. Initial assays indicate that it exhibits inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. The isoindole-triazole hybrid appears to disrupt key signaling pathways by interacting with target proteins at both molecular and cellular levels. These findings underscore the potential of this scaffold as a foundation for developing next-generation therapeutics.

In conclusion,1,3-dioxo-2,3-dihydro-1H_isoindol_2-yıl 2-(4H_1_2_4-triazol_4-yıl)acetate (CAS No._2248275_71_8) stands out as a versatile and innovative compound with significant implications for pharmaceutical research and beyond. Its unique structural features combined with its demonstrated biological activity make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies across multiple disciplines.